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Compound of Interest

Compound Name: (S)-3-Allylmorpholine

CAS No.: 1251751-03-7

Cat. No.: B3394366

Get Quote

CAS Number: 1251751-03-7 Chemical Class: Chiral Secondary Amine / Cyclic Ether Primary

Hazards: Corrosive (Skin/Eye), Flammable Liquid, Acute Toxicity (Oral/Dermal)

Executive Safety Assessment
(S)-3-Allylmorpholine is a specialized chiral building block featuring a secondary amine and

an allylic alkene functionality. Unlike simple morpholine, the C3-allyl substitution introduces

specific stereochemical and reactivity considerations.

The Core Directive for Disposal: The disposal strategy relies on segregation by functional

reactivity. You must treat this compound primarily as an Organic Base with Flammable

characteristics.

Critical Hazard Profile
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Property Hazard Description Operational Implication

Basicity
Secondary amine (pKa ~8–9

est.)

Do NOT mix with acids in

waste streams. Exothermic

neutralization can pressurize

containers.

Flammability Allyl group contribution

Classify as D001 (Ignitable).

Flash point is likely <60°C

(Analogous to N-

allylmorpholine).

Reactivity Alkene (Allyl) + Ether

Potential for slow peroxidation

over long storage; low risk

during immediate disposal.

Toxicity Morpholine derivative

Assume skin permeation

hazards.[1][2][3][4] Use

Nitrile/Neoprene double-

gloving.

Pre-Disposal Treatment & Segregation
Effective disposal begins at the bench. Mis-segregation is the leading cause of waste container

incidents involving amines.

The Segregation Decision Matrix
Use the following logic to determine the correct waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL05771~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2017:37:56~~4-(2-Chloroethyl
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Morpholine_1135_4.0.pdf
https://www.tcichemicals.com/BE/en/sds/A0756_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/A0409_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3394366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: (S)-3-Allylmorpholine

Is it Pure or in Solution?

Pure Liquid

 >90% Conc.

In Solution

 Dilute

Stream B: Flammable Organic
(Preferred Stream)

 Direct Pack

Identify Solvent

Halogenated Solvent
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Non-Halogenated
(MeOH, EtOAc, Toluene)

Aqueous Layer
(Basic/Neutral)

Acidic Solution

Stream A: Halogenated Waste
(Segregate Amines if Conc. >5%)

Stream C: Basic Aqueous Waste

ACTION: Neutralize Carefully
before disposal

 pH 6-10
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Figure 1: Decision matrix for segregating (S)-3-Allylmorpholine waste streams.
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Key Segregation Rules
NO ACIDS: Never pour (S)-3-Allylmorpholine into a waste container designated for organic

acids (e.g., acetic acid, TFA waste). The resulting acid-base reaction is exothermic and can

cause "geysering."

Halogenated Solvents Warning: While amines can be disposed of with halogenated solvents

(DCM), high concentrations of amines can react with certain halogenated compounds (e.g.,

alkyl halides) over time to form quaternary ammonium salts, which may precipitate or

generate heat. Dilution is key.

Oxidizers: Keep strictly away from oxidizing waste (Nitric acid, Peroxides) to prevent fire.

Step-by-Step Disposal Protocols
Protocol A: Small-Scale Lab Disposal (< 500 mL)
Context: Routine synthesis waste or expired reagent.

Preparation:

Don PPE: Safety glasses, lab coat, Nitrile gloves (0.11 mm minimum; double glove

recommended).

Work in a fume hood.

Container Selection:

Use an HDPE (High-Density Polyethylene) or Glass waste container.

Note: Avoid metal containers if the amine is wet, as it can be corrosive to some metals

over time.

Transfer:

If the substance is pure, dilute it with a compatible flammable solvent (e.g., Ethanol or

Acetone) to reduce viscosity and local heating potential. A 1:10 dilution is standard safety

practice.
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Pour slowly into the "Flammable Organic Waste" container.

Labeling:

Affix a hazardous waste tag.[5]

Mandatory Fields:

Chemical Name: "(S)-3-Allylmorpholine Solution"[6]

Hazards: Flammable, Corrosive (Base).

Protocol B: Spill Cleanup (Disposal Context)
Context: Accidental benchtop release.

Isolate: Evacuate the immediate area if the spill is >100 mL. Remove ignition sources.[2][3]

Absorb: Do not use paper towels (fire risk with amines). Use vermiculite, dry sand, or a

commercial chem-sorb pad.

Neutralize (Optional but Recommended):

Sprinkle a weak solid acid like Citric Acid or Sodium Bisulfate over the spill before

sweeping. This converts the volatile amine into a non-volatile salt.

Collect:

Scoop the solid residue into a wide-mouth jar.

Label as "Solid Debris: Amine Contaminated."

Dispose of as solid hazardous waste (Incineration).

Regulatory & Logistics (EPA/RCRA)
For US-based facilities, adherence to RCRA (Resource Conservation and Recovery Act) is

mandatory.
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Regulatory Code Classification Reason

D001 Ignitability
Flash point likely < 60°C

(140°F).

D002 Corrosivity
Aqueous pH > 12.5 (if water is

present).

Not Listed P-List / U-List

This specific CAS is not

explicitly P/U listed, but

"Characteristic" codes apply.

Final Disposition: The ultimate fate of this waste stream should be Fuel Blending or High-

Temperature Incineration. This ensures the complete destruction of the nitrogenous ring and

prevents environmental leaching.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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